![molecular formula C16H14FN3O3S B2663651 N-({2-[2-(4-fluorophenoxy)acetyl]hydrazino}carbothioyl)benzenecarboxamide CAS No. 1022873-90-0](/img/structure/B2663651.png)
N-({2-[2-(4-fluorophenoxy)acetyl]hydrazino}carbothioyl)benzenecarboxamide
Description
Scientific Research Applications
Structural Investigations
- A study by Dey et al. (2021) conducted crystal structure analysis of N-[2-(4-fluoro-3-phenoxybenzoyl)hydrazinecarbothioyl]benzenecarboxamide, highlighting the importance of strong and weak hydrogen bonds in its structure. This research contributes to understanding the molecular structure and interactions of such compounds (D. Dey, I. Shruti, D. Chopra, & T. Mohan, 2021).
Synthesis and Chemical Properties
- Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides, including a derivative of the compound , using microwave irradiation. Their research focused on the chemical structure and carbonic anhydrase inhibitory effects of these compounds (H. Gul, K. Kucukoglu, C. Yamali, et al., 2016).
Biological and Medical Applications
- Research by Manjusha et al. (2022) involved synthesizing novel phenoxy acetyl carboxamides for evaluating their antioxidant and antinociceptive activities. This study provides insights into the potential medical applications of such compounds (R. Manjusha, M. R. M. Reddemma, S. Begum, et al., 2022).
Sensor Development
- Ravichandiran et al. (2020) developed a phenoxazine-based fluorescence chemosensor, which included a derivative of the compound. This sensor was capable of detecting Cd2+ and CN− ions, indicating its utility in environmental and biological monitoring (P. Ravichandiran, A. Boguszewska-Czubara, M. Masłyk, et al., 2020).
Chemosensor Applications
- A study by Anbu et al. (2014) synthesized a benzoyl hydrazone based chemosensor, similar in structure to the compound , which showed selective fluorescence responses for Cu(2+) and Zn(2+) ions in aqueous media. This has implications for environmental monitoring and bioimaging applications (S. Anbu, R. Ravishankaran, M. F. C. Guedes da Silva, et al., 2014).
properties
IUPAC Name |
N-[[[2-(4-fluorophenoxy)acetyl]amino]carbamothioyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3O3S/c17-12-6-8-13(9-7-12)23-10-14(21)19-20-16(24)18-15(22)11-4-2-1-3-5-11/h1-9H,10H2,(H,19,21)(H2,18,20,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIVBVVXRPPJOLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=S)NNC(=O)COC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-({2-[2-(4-fluorophenoxy)acetyl]hydrazino}carbothioyl)benzenecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopentyl-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B2663569.png)
![1-[3,3-Dimethyl-2-(thiophen-2-yl)azetidin-1-yl]prop-2-en-1-one](/img/structure/B2663572.png)
![N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3,4-dihydroisoquinoline-2(1H)-carboxamide](/img/structure/B2663579.png)
![6-amino-N-(3-cyanophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,5,7-tetraene-5-carboxamide](/img/structure/B2663580.png)
![2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-chlorophenyl)acetamide](/img/structure/B2663583.png)
![4-(dimethylamino)-N-(naphtho[1,2-d]thiazol-2-yl)benzamide](/img/structure/B2663588.png)
